Cas no 1179364-82-9 (2-(2-amino-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride)

• Product Name: 2-(2-amino-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride
• CAS No: 1179364-82-9
• MF: C₆H₈ClN₃O₃
• MW: 205.599020004272
• MDL: MFCD11983010
• CID: 5320908
• Update Time: 2026-03-10

2-(2-amino-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride

• MDL： MFCD11983010
• Inchi： 1S/C6H7N3O3.ClH/c7-6-8-2-3(1-4(10)11)5(12)9-6;/h2H,1H2,(H,10,11)(H3,7,8,9,12);1H
• InChI Key： OYTPQHANLXAUIZ-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(N)NC1=O)C(=O)O.Cl

Additional information on 2-(2-amino-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride

Comprehensive Overview of 2-(2-amino-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride (CAS No. 1179364-82-9)

2-(2-amino-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride (CAS No. 1179364-82-9) is a specialized pyrimidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its hydroxyl and amino functional groups, is increasingly sought after for its role in developing novel small-molecule inhibitors and bioconjugates. Its molecular structure, featuring a pyrimidine core and carboxylic acid moiety, makes it a versatile intermediate in drug discovery, particularly for targeting enzyme modulation and signal transduction pathways.

Recent trends in medicinal chemistry highlight the growing demand for heterocyclic compounds like 2-(2-amino-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride. Researchers are exploring its potential in cancer therapeutics, given its structural similarity to purine analogs used in chemotherapy adjuvants. Additionally, its hydrogen-bonding capacity and water solubility (enhanced by the hydrochloride salt form) are critical for optimizing drug bioavailability—a key focus area in preclinical development.

The synthesis of CAS No. 1179364-82-9 often involves multi-step nucleophilic substitution and protection-deprotection strategies, reflecting advancements in green chemistry methodologies. A 2023 study emphasized its utility in constructing DNA-intercalating agents, aligning with the industry’s shift toward precision medicine. Users frequently search for "pyrimidine-based drug intermediates" or "hydroxypyrimidine derivatives solubility," underscoring its relevance in high-throughput screening libraries.

From a commercial perspective, 2-(2-amino-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride is available in high purity (>98%) for research-use-only (RUO) applications. Its stability under physiological pH conditions and compatibility with peptide coupling reagents (e.g., HATU, EDCI) make it a staple in combinatorial chemistry. Regulatory-compliant documentation, including COA (Certificate of Analysis) and MSDS, ensures seamless integration into GMP workflows.

Emerging discussions in bioinformatics platforms link this compound to kinase inhibition studies, particularly for tyrosine kinase targets. Its structure-activity relationship (SAR) profile is frequently queried in databases like PubChem, driven by interest in fragment-based drug design. As AI-driven molecular modeling gains traction, CAS No. 1179364-82-9 serves as a benchmark for validating in silico ADMET predictions.

In summary, 2-(2-amino-4-hydroxypyrimidin-5-yl)acetic acid hydrochloride exemplifies the intersection of cutting-edge synthetic chemistry and translational research. Its adaptability across biopharmaceutical pipelines and alignment with sustainable chemistry principles position it as a compound of enduring scientific and industrial value.